Cas no 2092424-57-0 (2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine)

• Product name: 2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine
• CAS No: 2092424-57-0
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5723090
• PubChem ID: 122238982

2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040811946
• 2092424-57-0
• 2-methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine
• F1967-7053
• 4-Pyrimidinamine, 2-methyl-6-[(3-methylphenyl)methyl]-
• 2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine

• Inchi： 1S/C13H15N3/c1-9-4-3-5-11(6-9)7-12-8-13(14)16-10(2)15-12/h3-6,8H,7H2,1-2H3,(H2,14,15,16)
• InChI Key： JKLDZIZJRJVTNC-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(=CC=1CC1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų
• XLogP3: 2.6

Experimental Properties

• Density: 1.121±0.06 g/cm3(Predicted)
• Boiling Point: 372.0±32.0 °C(Predicted)
• pka: 6.82±0.50(Predicted)

Additional information on 2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine

Introduction to 2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine (CAS No. 2092424-57-0)

2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine, with the CAS number 2092424-57-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine is characterized by a pyrimidine ring substituted with a methyl group at the 2-position and a benzyl group at the 6-position, which is itself substituted with a methyl group. This unique structural arrangement contributes to its specific pharmacological profile and potential therapeutic benefits.

Recent studies have highlighted the potential of 2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine has shown promise in antiviral research. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein translation processes.

The anticancer potential of 2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine has also been explored. Research published in Cancer Research in 2020 indicated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent pathways and the downregulation of survival proteins such as Bcl-2 and Bcl-xL.

The pharmacokinetic properties of 2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine have been evaluated in preclinical studies. These studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use.

In terms of clinical applications, 2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine is currently being investigated in several Phase I clinical trials for its safety and efficacy in treating inflammatory diseases and certain types of cancer. Early results from these trials have been encouraging, with patients showing significant improvements in symptoms and disease progression.

The synthesis of 2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the pyrimidine ring through a condensation reaction and subsequent substitution reactions to introduce the methyl and benzyl groups. Optimized synthetic routes have been developed to improve yield and purity, making large-scale production feasible.

In conclusion, 2-Methyl-6-[(3-methylphenyl)methyl]pyrimidin-4-amine (CAS No. 2092424-57-0) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory, antiviral, and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.